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Introduction

Picric acid (2,4,6-trinitrophenol) and its salts, known as picrates, are energetic materials that
are sensitive to various stimuli, including impact and friction.[1] Understanding the sensitivity of
these materials is crucial for safe handling, storage, and transportation, particularly in research
and development settings where novel picrate-based compounds may be synthesized.[2][3]
Dry picric acid and its salts are known to be more sensitive to shock and friction than their
wetted counterparts.[1][2] This document provides detailed application notes and protocols for
conducting drop-hammer (impact) and friction sensitivity testing of picrates, based on
internationally recognized methods such as the BAM (Bundesanstalt fur Materialforschung und
-prufung) standards.

These protocols are designed to provide a standardized framework for assessing the
mechanical sensitivity of picrates, enabling researchers to obtain reliable and comparable data.
The quantitative data generated from these tests are essential for risk assessment and the
development of safe handling procedures.

Safety Precautions

Extreme caution must be exercised when handling picric acid and its salts.
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» Dryness Hazard: Dry picric acid and picrates are highly sensitive to heat, shock, and friction
and can be explosive.[1] Always ensure that picric acid and picrate salts are kept wetted with
at least 10% water by mass to reduce their sensitivity.[2]

o Metal Picrate Formation: Picric acid can form highly sensitive and unstable metal picrates
upon contact with metals such as copper, lead, zinc, and iron.[1] Avoid using metal spatulas
or storing picrates in metal containers.

» Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses, flame-resistant lab coats, and gloves, when handling picrates.

 Static Discharge: Picrates can be sensitive to electrostatic discharge. Take appropriate
precautions to prevent static buildup.

o Storage: Store picrates in non-metal, sealed containers, away from heat, light, and sources
of ignition. Regularly inspect stored picrates for signs of drying.

» Spill and Waste Disposal: In case of a spill, do not attempt to sweep up dry material.
Immediately wet the spilled material and follow established hazardous waste disposal
procedures for energetic materials.

Data Presentation: Sensitivity of Picrates

The following tables summarize the available quantitative data for the drop-hammer (impact)
and friction sensitivity of picric acid and various metal picrates. Impact sensitivity is typically
reported as the Hso value, which is the height from which a standard drop weight causes a 50%
probability of initiation. This can be converted to impact energy in Joules (J). Friction sensitivity
is reported as the load in Newtons (N) at which a reaction (e.g., crackling, spark, or explosion)
is observed.

Note: Sensitivity data can vary depending on the specific test conditions, particle size, and
purity of the material. The data presented here is for comparative purposes.

Table 1: Drop-Hammer (Impact) Sensitivity of Picrates
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Drop Weight Impact Energy
Compound Hso (cm) Reference
(kg) (9
Picric Acid 2 15-20 29-39 [4]
Ammonium Highly ]
Picrate Insensitive
Potassium
. 2 21 4.1 [4]
Picrate
Lead Picrate - High Sensitivity -
Chromium Higher than
Picrate Picric Acid

) ) More sensitive
Barium Picrate - L - (4]
than Picric Acid

] ] More sensitive
Strontium Picrate - L - [4]
than Picric Acid

. . Data Not
Sodium Picrate - _ -
Available
) Data Not
Iron (II/1l) Picrate - _ -
Available
Copper (II) Data Not
Picrate Available

Table 2: Friction Sensitivity of Picrates
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Compound Friction Load (N) Observation Reference
Less sensitive than
Picric Acid >353 Strontium and Barium [4]

Picrates

Ammonium Picrate

Data Not Available

Potassium Picrate

Somewhat shock-

[4]

sensitive

Low friction sensitivity

Lead Picrate >353 (attributed to
crystalline water)
_ _ Lower or equal to
Chromium Picrate >353

Picric Acid

Barium Picrate

Data Not Available

Strontium Picrate

Data Not Available

Sodium Picrate

Data Not Available

Iron (II/IIl) Picrate

Data Not Available

Copper (Il) Picrate

Data Not Available

Experimental Protocols

Drop-Hammer (Impact) Sensitivity Testing (BAM Method)

This protocol outlines the procedure for determining the impact sensitivity of picrates using a

BAM drop-hammer apparatus. The test determines the minimum impact energy required to

cause an explosion or decomposition of the substance under specified conditions.[5]

4.1.1 Apparatus

» BAM Drop-Hammer Apparatus, consisting of a drop weight, guide column, anvil, and release

mechanism. Standard drop weights are 1 kg, 5 kg, and 10 kg.[5]

o Steel cylinders and guide rings for containing the sample.
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Measuring device for sample volume (typically 40 mms).

Remote control for releasing the drop weight.

Protective chamber or blast shield.

4.1.2 Sample Preparation

« If the picrate is in a solid form, it should be sieved through a 0.5 mm sieve.
e Measure a 40 mm?3 sample of the substance.

o Place the sample into the lower steel cylinder.

o Gently place the upper steel cylinder on top of the sample, ensuring it is in contact without
compressing the material.

4.1.3 Test Procedure

e Place the assembled steel cylinders with the sample on the anvil of the drop-hammer
apparatus.

o Select a drop weight and an initial drop height. For unknown materials, it is advisable to start
with a low impact energy.

» Raise the drop weight to the desired height and lock it in place.

e Ensure the protective chamber is closed.

o Remotely release the drop weight.

o Observe for any reaction, which may include an explosion, flame, spark, or audible report.
e Record the result as a "reaction” or "no reaction".

e The "up-and-down" or Bruceton method is typically used to determine the Hso value. This
involves a series of trials where the drop height is increased after a "no reaction" and
decreased after a "reaction”.
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e A minimum of 25 trials is generally required to obtain a statistically significant Hso value.
4.1.4 Data Analysis

The Hso value is calculated from the series of test results using statistical methods such as the
Bruceton method. The impact energy (E) in Joules is calculated using the formula:

E=m*g*h

where:

e m = mass of the drop weight (kg)

e g = acceleration due to gravity (= 9.81 m/s?)
e h =drop height (m)

Friction Sensitivity Testing (BAM Method)

This protocol describes the procedure for determining the friction sensitivity of picrates using a
BAM friction apparatus. The test subjects a small sample of the material to friction between a
porcelain pin and a porcelain plate and determines the load at which a reaction occurs.[6]

4.2.1 Apparatus

» BAM Friction Apparatus, consisting of a movable porcelain plate, a stationary porcelain pin, a
loading arm with weights, and a motor to move the plate.

e Porcelain plates (25 mm x 25 mm x 5 mm) with a specified surface roughness.[6]
e Porcelain pins (10 mm diameter, 15 mm long) with a rounded tip.[6]

e Weights to apply loads from 5 N to 360 N.

e A device for measuring a sample volume of approximately 10 mma3.

4.2.2 Sample Preparation

o For powdered substances, use a 10 mm?3 sample.
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« If the substance is a paste, apply a layer approximately 0.5 mm thick and 10 mm in diameter.
4.2.3 Test Procedure

e Secure a clean porcelain plate onto the sliding carriage of the friction apparatus.

» Place the prepared sample onto the porcelain plate.

o Carefully lower the porcelain pin onto the sample.

e Apply a known load to the pin using the loading arm and weights. For unknown materials,
start with a low load.

e Ensure the protective shield is in place.

» Activate the motor, which will move the porcelain plate back and forth once under the pin
over a distance of 10-12 mm.

o Observe for any reaction, such as an explosion, crackling, sparks, or smoke.
o Record the result as a "reaction” or "no reaction" for the given load.

e The test is typically performed six times at each load level.

« If no reaction occurs in six trials, the load is increased.

o The limiting friction sensitivity is the lowest load at which at least one reaction is observed in
six trials.

4.2.4 Data Analysis

The friction sensitivity is reported as the load in Newtons (N) at which a reaction occurs. The
criteria for a positive result can vary, but generally, any audible or visible reaction is considered
positive.

Mandatory Visualizations
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The following diagrams illustrate the experimental workflows for drop-hammer and friction

sensitivity testing.

Drop-Hammer (Impact) Sensitivity Testing Workflow
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Drop-Hammer (Impact) Sensitivity Testing Workflow

Friction Sensitivity Testing Workflow
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Friction Sensitivity Testing Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b1611519?utm_src=pdf-body-img
https://www.benchchem.com/product/b1611519?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Impact-sensitivity-and-friction-sensitivity-of-the-samples_tbl2_349653839
https://pubchem.ncbi.nlm.nih.gov/compound/Ammonium-Picrate
https://apps.dtic.mil/sti/tr/pdf/AD0764340.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Calcium_Picrate_in_Pyrotechnics_and_Explosives_Research.pdf
https://www.matec-conferences.org/articles/matecconf/pdf/2020/01/matecconf_sesam20_00011.pdf
https://digital.library.unt.edu/ark:/67531/metadc665988/m2/1/high_res_d/273797.pdf
https://www.benchchem.com/product/b1611519#drop-hammer-and-friction-sensitivity-testing-of-picrates
https://www.benchchem.com/product/b1611519#drop-hammer-and-friction-sensitivity-testing-of-picrates
https://www.benchchem.com/product/b1611519#drop-hammer-and-friction-sensitivity-testing-of-picrates
https://www.benchchem.com/product/b1611519#drop-hammer-and-friction-sensitivity-testing-of-picrates
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1611519?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1611519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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